Cas no 167568-71-0 ((2E)-2-(4-methylbenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one)

• Product Name: (2E)-2-(4-methylbenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
• CAS No: 167568-71-0
• MF: C₁₇H₁₂N₂OS
• MW: 292.354982376099
• CID: 6506157
• PubChem ID: 812288
• Update Time: 2025-10-29

(2E)-2-(4-methylbenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• CHEMBL393898
• (2E)-2-(4-methylbenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
• SCHEMBL13236144
• (4E)-4-[(4-methylphenyl)methylidene]-5-thia-2,7-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),6,9,11-tetraen-3-one
• EN300-21811222
• SR-01000433677-1
• AKOS001633428
• Z44307798
• 167568-71-0
• SR-01000433677
• 2-[(E)-1-(4-METHYLPHENYL)METHYLIDENE][1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-3(2H)-ONE

• Inchi： 1S/C17H12N2OS/c1-11-6-8-12(9-7-11)10-15-16(20)19-14-5-3-2-4-13(14)18-17(19)21-15/h2-10H,1H3/b15-10+
• InChI Key： OYOJHBNXUFZLRS-XNTDXEJSSA-N
• SMILES： S1/C(=C/C2C=CC(C)=CC=2)/C(N2C1=NC1C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 292.06703418g/mol
• Monoisotopic Mass: 292.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 60.2Ų

Additional information on (2E)-2-(4-methylbenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

Recent Advances in the Study of (2E)-2-(4-methylbenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one (CAS: 167568-71-0)

The compound (2E)-2-(4-methylbenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one (CAS: 167568-71-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2E)-2-(4-methylbenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one exhibits selective inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its potential as a novel anti-inflammatory agent. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

In the field of oncology, research has shown promising results regarding the compound's ability to modulate key signaling pathways. A 2024 preclinical study published in Cancer Research revealed that (2E)-2-(4-methylbenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one effectively inhibits the PI3K/AKT/mTOR pathway in various cancer cell lines, leading to significant apoptosis induction and tumor growth suppression in xenograft models. The compound's unique thiazolo[3,2-a]benzimidazole scaffold was identified as crucial for its binding affinity to the ATP-binding pocket of PI3K.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of (2E)-2-(4-methylbenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. A 2023 publication in Organic Process Research & Development described a novel, scalable synthesis route that improves yield from 42% to 78% while reducing the number of purification steps. This development is particularly significant for potential industrial-scale production and further pharmacological evaluation.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. Research indicates that the (2E)-configuration of the exocyclic double bond and the 4-methyl substitution on the benzylidene moiety are critical for maintaining biological activity. Modifications to the thiazolo[3,2-a]benzimidazole core have shown varying effects on potency and selectivity, offering opportunities for further lead optimization.

Current challenges in the development of (2E)-2-(4-methylbenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one as a therapeutic agent include improving its solubility profile and reducing potential off-target effects. Several research groups are actively working on prodrug strategies and formulation approaches to address these limitations. The compound's future development trajectory appears promising, with potential applications in inflammation, oncology, and possibly neurodegenerative disorders, pending further investigation.